Cas no 524724-69-4 (2-(3-Methoxyphenyl)-8-methylimidazo1,2-apyridine-3-carbaldehyde)

• Product Name: 2-(3-Methoxyphenyl)-8-methylimidazo1,2-apyridine-3-carbaldehyde
• CAS No: 524724-69-4
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• MDL: MFCD03617278
• CID: 1072446
• PubChem ID: 2759668
• Update Time: 2025-09-27

2-(3-Methoxyphenyl)-8-methylimidazo1,2-apyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxyphenyl)-8-methylimidazo-[1,2-a]pyridine-3-carbaldehyde
• 2-(3-Methoxy-phenyl)-8-methyl-imidazo[1,2-a]-pyridine-3-carbaldehyde
• AKOS000265021
• STK504164
• 2-(3-methoxyphenyl)-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde
• ALBB-006848
• MFCD03617278
• LS-02474
• 524724-69-4
• CS-0327077
• 2-(3-Methoxyphenyl)-8-methylimidazo1,2-apyridine-3-carbaldehyde

• MDL： MFCD03617278
• Inchi： 1S/C16H14N2O2/c1-11-5-4-8-18-14(10-19)15(17-16(11)18)12-6-3-7-13(9-12)20-2/h3-10H,1-2H3
• InChI Key： FHOKBKNNPOVIHD-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1=C(C=O)N2C=CC=C(C)C2=N1

Computed Properties

• Exact Mass: 266.105527694g/mol
• Monoisotopic Mass: 266.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.6Ų

2-(3-Methoxyphenyl)-8-methylimidazo1,2-apyridine-3-carbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles